Cas no 10547-88-3 (2(3H)-Furanone, dihydro-4-(1-methylethyl)-)

• Product Name: 2(3H)-Furanone, dihydro-4-(1-methylethyl)-
• CAS No: 10547-88-3
• MF: C₇H₁₂O₂
• MW: 128.168982505798
• CID: 1153927
• PubChem ID: 10997052
• Update Time: 2025-04-20

2(3H)-Furanone, dihydro-4-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• 2(3H)-Furanone, dihydro-4-(1-methylethyl)-
• 4-isopropyldihydro-furan-2-one
• 4-Isopropyl-dihydro-furan-2-one
• SCHEMBL5390437
• 4-Isopropyldihydrofuran-2(3H)-one
• CHEMBL285217
• 10547-88-3
• KSHNENOHFJQWJE-UHFFFAOYSA-N

• Inchi： 1S/C7H12O2/c1-5(2)6-3-7(8)9-4-6/h5-6H,3-4H2,1-2H3
• InChI Key： KSHNENOHFJQWJE-UHFFFAOYSA-N
• SMILES： O1C(CC(C1)C(C)C)=O

Computed Properties

• Exact Mass: 128.08376
• Monoisotopic Mass: 128.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 118
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 1.0±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 208.1±8.0 °C at 760 mmHg
• Flash Point: 75.8±15.9 °C
• PSA: 26.3
• Vapor Pressure: 0.2±0.4 mmHg at 25°C

2(3H)-Furanone, dihydro-4-(1-methylethyl)- Security Information

• Hazard Statement： CAUTION: May irritate eyes, skin
• Safety Instruction： CAUT